Cas no 1158639-82-7 ((4-Aminopiperidin-1-yl)(furan-2-yl)methanone Hydrochloride)

• Product Name: (4-Aminopiperidin-1-yl)(furan-2-yl)methanone Hydrochloride
• CAS No: 1158639-82-7
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• MDL: MFCD09455683
• CID: 4574064
• Update Time: 2025-05-22

(4-Aminopiperidin-1-yl)(furan-2-yl)methanone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-furoyl)-4-piperidinamine hydrochloride
• (4-Aminopiperidin-1-yl)(furan-2-yl)methanone Hydrochloride

• MDL： MFCD09455683
• Inchi： 1S/C10H14N2O2.ClH/c11-8-3-5-12(6-4-8)10(13)9-2-1-7-14-9;/h1-2,7-8H,3-6,11H2;1H
• InChI Key： OWJRKPGGYYPIBW-UHFFFAOYSA-N
• SMILES： C(C1OC=CC=1)(N1CCC(N)CC1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on (4-Aminopiperidin-1-yl)(furan-2-yl)methanone Hydrochloride

Recent Advances in the Study of (4-Aminopiperidin-1-yl)(furan-2-yl)methanone Hydrochloride (CAS: 1158639-82-7)

In recent years, the compound (4-Aminopiperidin-1-yl)(furan-2-yl)methanone Hydrochloride (CAS: 1158639-82-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following report synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current research status.

The primary interest in (4-Aminopiperidin-1-yl)(furan-2-yl)methanone Hydrochloride stems from its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel kinase inhibitors, which are critical in targeting signaling pathways involved in cancer and inflammatory diseases. The compound's structural motif, combining a piperidine ring with a furan moiety, offers a versatile scaffold for further chemical modifications.

One of the most notable advancements in the study of this compound is its application in the design of selective inhibitors for specific protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (4-Aminopiperidin-1-yl)(furan-2-yl)methanone Hydrochloride exhibited high affinity and selectivity for certain kinase targets, with IC50 values in the nanomolar range. These findings suggest that the compound could serve as a valuable starting point for the development of next-generation kinase inhibitors.

In addition to its potential in kinase inhibition, recent research has explored the compound's role in modulating neurotransmitter systems. Preliminary in vitro and in vivo studies have indicated that (4-Aminopiperidin-1-yl)(furan-2-yl)methanone Hydrochloride may interact with serotonin and dopamine receptors, opening new avenues for the treatment of neurological and psychiatric disorders. However, further validation is required to fully elucidate its pharmacological profile and therapeutic potential.

The synthesis and optimization of (4-Aminopiperidin-1-yl)(furan-2-yl)methanone Hydrochloride have also been a focus of recent investigations. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in both research and industrial settings. Notably, a 2022 patent application detailed an improved synthetic route that reduces the number of steps and minimizes the use of hazardous reagents, thereby enhancing the compound's accessibility for large-scale applications.

Despite these promising developments, challenges remain in the clinical translation of (4-Aminopiperidin-1-yl)(furan-2-yl)methanone Hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and realize the full therapeutic potential of this compound.

In conclusion, (4-Aminopiperidin-1-yl)(furan-2-yl)methanone Hydrochloride (CAS: 1158639-82-7) represents a promising candidate for further research and development in the chemical biology and pharmaceutical fields. Its versatile scaffold, combined with its demonstrated bioactivity, positions it as a valuable tool for drug discovery. Continued exploration of its pharmacological properties and synthetic optimization will be crucial in unlocking its full potential for therapeutic applications.